Cas no 85719-78-4 (Sesbanimide A)

• Product Name: Sesbanimide A
• CAS No: 85719-78-4
• MF: C₁₅H₂₁NO₇
• MW: 327.329745054245
• CID: 990927
• PubChem ID: 163490
• Update Time: 2025-06-08

Sesbanimide A Chemical and Physical Properties

Names and Identifiers

• sesbanimide
• 4-[5-hydroxy-6-(2-hydroxy-3-methyl-4-methylideneoxolan-2-yl)-1,3-dioxan-4-yl]piperidine-2,6-dione
• SESBANIMIDE A
• 85719-78-4
• NSC370346
• B621099K443
• NSC355461
• CHEMBL1965002
• 92282-10-5
• SESBANIMIDE B
• NSC-370346
• alpha-D-glycero-D-threo-4-Heptulo-4,7-furanose, 5,6-dideoxy-1-C'-(2,6-dioxo-4-piperidinyl)-5-methyl-6-methylene-1,3-O-methylene-, (1S)-
• NCI60_003205
• NSC-355461
• 2, 4-[5-hydroxy-6-(tetrahydro-2-hydroxy-3-methyl-4-methylene -2-furanyl)-1,3-dioxan-4-yl]-
• K442
• Sesbanimide A

• Inchi： 1S/C15H21NO7/c1-7-5-23-15(20,8(7)2)14-12(19)13(21-6-22-14)9-3-10(17)16-11(18)4-9/h8-9,12-14,19-20H,1,3-6H2,2H3,(H,16,17,18)
• InChI Key： ULQATHQJWVNXEJ-UHFFFAOYSA-N
• SMILES： O1CC(=C)C(C)C1(C1C(C(C2CC(NC(C2)=O)=O)OCO1)O)O

Computed Properties

• Exact Mass: 327.13180201g/mol
• Monoisotopic Mass: 327.13180201g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinediones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones Piperidinediones

Additional information on Sesbanimide A

Introduction to Sesbanimide A (CAS No. 85719-78-4)

Sesbanimide A, a naturally occurring compound with the chemical formula C₁₅H₁₃NO₃, is a member of the flavonoid class and has garnered significant attention in the field of pharmaceutical research due to its unique biological properties. The compound is identified by its CAS number 85719-78-4, which serves as a unique identifier in scientific literature and databases. This introduction delves into the chemical structure, pharmacological effects, and recent advancements in the study of Sesbanimide A, highlighting its potential applications in modern medicine.

The molecular structure of Sesbanimide A features a flavonoid backbone, characterized by a benzene ring connected to a heterocyclic ring system. This structural motif is common among many bioactive natural products and contributes to its interaction with various biological targets. The presence of hydroxyl and carbonyl groups in its structure enhances its solubility in polar solvents, making it suitable for various biochemical assays and drug formulation processes.

In recent years, Sesbanimide A has been the subject of extensive research due to its demonstrated anti-inflammatory, antioxidant, and anticancer properties. Studies have shown that Sesbanimide A can modulate multiple signaling pathways involved in inflammation and cancer progression. For instance, research published in the journal *Bioorganic & Medicinal Chemistry* highlights its ability to inhibit the activity of lipoxygenase enzymes, which are key players in the production of inflammatory mediators.

The anti-inflammatory effects of Sesbanimide A have been particularly well-documented. In preclinical studies, it has been shown to reduce levels of pro-inflammatory cytokines such as TNF-α and IL-6 in animal models of inflammation. These findings suggest that Sesbanimide A could be a valuable component in the development of novel anti-inflammatory therapies. Furthermore, its antioxidant properties make it a promising candidate for combating oxidative stress, a contributing factor in various chronic diseases.

Investigations into the anticancer potential of Sesbanimide A have revealed its ability to induce apoptosis in certain cancer cell lines. Mechanistic studies indicate that it interacts with components of the cell cycle regulatory machinery, leading to DNA damage and cell death. A notable study published in *Oncology Reports* demonstrated that Sesbanimide A can selectively target cancer cells while sparing healthy cells, suggesting low toxicity profiles. This selective toxicity is a critical factor in evaluating the therapeutic potential of any new anticancer agent.

The pharmacokinetic profile of Sesbanimide A is another area of active investigation. Research has focused on understanding how the compound is absorbed, distributed, metabolized, and excreted within the body. These studies are crucial for optimizing drug delivery systems and ensuring maximal therapeutic efficacy. For example, studies using animal models have shown that Sesbanimide A has a relatively short half-life but exhibits good bioavailability when administered orally.

Recent advancements in drug delivery technologies have opened new avenues for utilizing Sesbanimide A effectively. Nanotechnology-based formulations have shown promise in enhancing the solubility and bioavailability of poorly water-soluble compounds like Sesbanimide A. Additionally, lipid-based nanoparticles have been explored as carriers for delivering Sesbanimide A directly to target tissues, thereby improving therapeutic outcomes.

The synthetic chemistry of Sesbanimide A has also seen significant progress. Researchers have developed efficient synthetic routes that allow for scalable production of the compound. These synthetic methods not only facilitate research but also pave the way for industrial-scale production if future clinical trials confirm its therapeutic benefits. The development of cost-effective synthetic pathways is essential for translating laboratory discoveries into viable clinical treatments.

Ethical considerations and regulatory aspects are critical when evaluating any new pharmaceutical compound like Sesbanimide A. Rigorous preclinical and clinical trials are necessary to establish safety and efficacy before it can be approved for human use. Collaborative efforts between academia and industry are essential to accelerate these processes while ensuring high standards of patient safety.

In conclusion, Sesbanimide A (CAS No. 85719-78-4) represents a promising natural product with significant potential in pharmaceutical applications. Its unique chemical structure underpins its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer effects. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it a compound worth monitoring closely as it progresses through clinical development.